Cas no 136892-43-8 (Cholan-24-oic acid,12-hydroxy-3-oxo-, (5b,12b)- (9CI))

136892-43-8 structure

Product Name:Cholan-24-oic acid,12-hydroxy-3-oxo-, (5b,12b)- (9CI)

CAS No:136892-43-8

MF:C₂₄H₃₈O₄

MW:390.556128025055

CID:162112

PubChem ID:154474

Update Time:2025-04-19

Cholan-24-oic acid,12-hydroxy-3-oxo-, (5b,12b)- (9CI) Chemical and Physical Properties

- Cholan-24-oic acid,12-hydroxy-3-oxo-, (5b,12b)- (9CI)
- 12beta-Hydroxy-3-oxo-5beta-cholanoic acid
- (5beta,12beta)-12-hydroxy-3-oxocholan-24-oic acid
- CCRIS 3995
- Cholan-24-oic acid, 12-hydroxy-3-oxo-, (5beta,12beta)-
- (4R)-4-[(1R,3aS,3bR,5aR,9aS,9bS,11R,11aR)-11-hydroxy-9a,11a-dimethyl-7-oxo-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid
- 12-hydroxy-3-oxocholan-24-oic acid
- CHEBI:166700
- (4R)-4-[(5R,8R,9S,10S,12R,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
- 136892-43-8
- DTXSID90929574
- 3N58R986L2
- 3-keto-12beta-Hydroxy-5beta-cholan-24-oic acid
- LMST04010157
- 12beta-Hydroxy-3-oxo-5beta-cholan-24-oic Acid
- Inchi： 1S/C24H38O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-15,17-21,26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,17+,18-,19+,20+,21-,23+,24-/m1/s1
- InChI Key： WMUMZOAFCDOTRW-RXTDITKTSA-N
- SMILES： O[C@@H]1C[C@@H]2[C@@]3(C)CCC(C[C@H]3CC[C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)=O